4-methoxy-N-{[4-(pyrrolidin-1-ylcarbonyl)phenyl]carbamothioyl}benzamide

• Molecular Formula: C20H21N3O3S
• Molecular Weight: 383.5 g/mol
• IUPAC Name: 4-methoxy-N-[[4-(pyrrolidine-1-carbonyl)phenyl]carbamothioyl]benzamide
• InChI: InChI=1S/C20H21N3O3S/c1-26-17-10-6-14(7-11-17)18(24)22-20(27)21-16-8-4-15(5-9-16)19(25)23-12-2-3-13-23/h4-11H,2-3,12-13H2,1H3,(H2,21,22,24,27)
• InChI Key: OFTNFMDGTTZFNR-UHFFFAOYSA-N
• SMILES: COC1=CC=C(C=C1)C(=O)NC(=S)NC2=CC=C(C=C2)C(=O)N3CCCC3

Description

4-methoxy-N-{[4-(pyrrolidin-1-ylcarbonyl)phenyl]carbamothioyl}benzamide, also known as MPPTB, is a chemical compound that has been widely researched for its potential therapeutic applications. It is a thioamide derivative of benzamide and has been found to exhibit significant pharmacological activity.

Mechanism of Action

The mechanism of action of 4-methoxy-N-{[4-(pyrrolidin-1-ylcarbonyl)phenyl]carbamothioyl}benzamide involves the inhibition of the enzyme cyclooxygenase-2 (COX-2), which is responsible for the production of inflammatory mediators such as prostaglandins. By inhibiting COX-2, 4-methoxy-N-{[4-(pyrrolidin-1-ylcarbonyl)phenyl]carbamothioyl}benzamide reduces the production of these mediators, thereby reducing inflammation and pain.
Biochemical and Physiological Effects:
4-methoxy-N-{[4-(pyrrolidin-1-ylcarbonyl)phenyl]carbamothioyl}benzamide has been found to exhibit significant biochemical and physiological effects in various animal models. It has been shown to reduce inflammation and pain in models of arthritis, colitis, and neuropathic pain. Additionally, it has been found to exhibit neuroprotective effects in models of Alzheimer's disease and Parkinson's disease.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 4-methoxy-N-{[4-(pyrrolidin-1-ylcarbonyl)phenyl]carbamothioyl}benzamide in lab experiments is its high potency and specificity for COX-2 inhibition. This makes it an ideal tool for studying the role of COX-2 in various biological processes. However, one limitation of using 4-methoxy-N-{[4-(pyrrolidin-1-ylcarbonyl)phenyl]carbamothioyl}benzamide is its potential toxicity, which may limit its use in certain experiments.

Future Directions

There are several potential future directions for the research on 4-methoxy-N-{[4-(pyrrolidin-1-ylcarbonyl)phenyl]carbamothioyl}benzamide. One area of interest is its potential use in the treatment of neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. Additionally, further studies are needed to investigate the potential toxic effects of 4-methoxy-N-{[4-(pyrrolidin-1-ylcarbonyl)phenyl]carbamothioyl}benzamide and to develop safer and more effective derivatives of the compound.

Synthesis Methods

The synthesis of 4-methoxy-N-{[4-(pyrrolidin-1-ylcarbonyl)phenyl]carbamothioyl}benzamide involves the reaction of 4-methoxybenzoyl chloride with pyrrolidine and thiourea in the presence of a base such as triethylamine. The resulting product is then purified using column chromatography to obtain the pure compound.

Scientific Research Applications

4-methoxy-N-{[4-(pyrrolidin-1-ylcarbonyl)phenyl]carbamothioyl}benzamide has been extensively studied for its potential therapeutic applications in various fields of medicine. It has been found to exhibit significant anti-inflammatory, analgesic, and antioxidant properties, making it a promising candidate for the treatment of various inflammatory and oxidative stress-related disorders.